![molecular formula C4H8ClN3 B2395771 1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride CAS No. 2170217-10-2](/img/structure/B2395771.png)
1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride
Overview
Description
“1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride” is also known as H-L-Photo-Proline hydrochloride . It is a diazirine-containing proline amino acid and multifunctional probe building blocks . Its incorporation into peptides or small-molecule probes and tools allows for photoaffinity labeling of cellular targets and protein-protein interactions upon UV light (∼360 nm) irradiation to form a covalent bond .
Molecular Structure Analysis
The empirical formula of “1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride” is C5H8ClN3O2 and its molecular weight is 177.59 .
Chemical Reactions Analysis
“1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride” is used in solution phase peptide synthesis . It is also used for photoaffinity labeling of cellular targets and protein-protein interactions upon UV light irradiation .
Physical And Chemical Properties Analysis
“1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride” is a powder with an assay of ≥95% . It is suitable for solution phase peptide synthesis . The storage temperature is −20°C .
Scientific Research Applications
Peptide Synthesis
This compound is used in peptide synthesis . It’s incorporated into peptides or small-molecule probes and tools, which allows for photoaffinity labeling of cellular targets and protein-protein interactions .
Photoaffinity Labeling
1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride is a diazirine-containing amino acid . Diazirines are commonly used in photoaffinity labeling, a technique used to study protein-protein interactions .
Probing Cellular Mechanisms
This compound can be used to probe cellular mechanisms . It can help researchers understand the function of specific proteins and their role in various cellular processes .
Target Identification and Validation
1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride can be used in target identification and validation . It can help identify potential drug targets and validate their role in disease processes .
Understanding Traditionally Undruggable Targets
This compound can help in understanding traditionally undruggable targets . These are proteins that have been difficult to target with traditional small-molecule drugs .
Drug Discovery Research
1,2,6-Triazaspiro[2.4]hept-1-ene;hydrochloride can accelerate drug discovery research . It can be used to develop new probes and tools for drug discovery .
Mechanism of Action
Mode of Action
1,2,6-Triazaspiro[2.4]hept-1-ene hydrochloride is a diazirine-containing proline amino acid . It is used as a multifunctional probe building block . Its mode of action involves photoaffinity labeling of cellular targets and protein-protein interactions . Upon UV light irradiation (approximately 360 nm), it forms a covalent bond . This allows for the identification and study of the compound’s interaction with its targets .
Biochemical Pathways
The compound’s ability to form covalent bonds upon UV light irradiation suggests that it may affect a variety of biochemical pathways depending on the cellular targets it binds to .
Result of Action
Its ability to form covalent bonds upon UV light irradiation suggests that it may induce changes in the structure and function of its cellular targets .
Action Environment
Its mode of action involving uv light irradiation suggests that light conditions may play a role in its efficacy .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,2,6-triazaspiro[2.4]hept-1-ene;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3.ClH/c1-2-5-3-4(1)6-7-4;/h5H,1-3H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVXAGGSQQNYCSU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC12N=N2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,5-Triazaspiro[2.4]hept-1-ene hydrochloride | |
CAS RN |
2170217-10-2 |
Source
|
| Record name | 1,2,5-triazaspiro[2.4]hept-1-ene hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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